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Compound of Interest |

1-(4-
Compound Name: Bromophenyl)cyclobutanecarboxyl!

ic acid

Cat. No.: B176679

Proper disposal of 1-(4-Bromophenyl)cyclobutanecarboxylic acid is crucial for laboratory
safety and environmental protection. As a halogenated organic compound, it requires handling
as a special hazardous waste. Disposal must be conducted in consultation with a licensed
disposal company and in accordance with all national and regional regulations.

Immediate Safety and Handling

Before handling 1-(4-Bromophenyl)cyclobutanecarboxylic acid for disposal, it is essential to
wear appropriate Personal Protective Equipment (PPE). Although one Safety Data Sheet
(SDS) indicates no known hazards, related brominated compounds are known to cause skin
and eye irritation.[1][2][3] Therefore, cautious handling is advised.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.[2]

Lab Coat: A standard lab coat should be worn to protect from skin contact.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.[2][4]
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Step-by-Step Disposal Protocol

The disposal of 1-(4-Bromophenyl)cyclobutanecarboxylic acid should be treated as a
regulated hazardous waste procedure. Do not dispose of this chemical down the drain or in
regular trash.[5][6]

1. Waste ldentification and Segregation:
o Characterize the waste as a halogenated organic solid.[7]

e |tis critical to segregate halogenated organic waste from non-halogenated waste streams.[4]
[7][8][9] Mixing these waste types can increase disposal costs and complicate the disposal
process.[9][10][11]

2. Containerization:

o Select a waste container that is in good condition, compatible with the chemical, and has a
secure, tightly-sealing screw cap.[8][12] Plastic containers are often preferred for solid
waste.[13]

o Ensure the container is not filled beyond 90% capacity to allow for expansion and prevent
spills.[12]

3. Labeling:
o Label the waste container clearly as soon as the first drop of waste is added.[8][10]

e The label must include the words "Hazardous Waste," the full chemical name: "1-(4-
Bromophenyl)cyclobutanecarboxylic acid,” and the approximate quantity.[9]

« List all constituents if it is a mixed waste stream.[7][8]
4. Storage:

o Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA),
which should be at or near the point of generation.[12][13]

e The SAA must be inspected weekly for any signs of leakage.[12]
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o Store acids and bases separately, and keep waste containers away from incompatible
materials.[8][12]

5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHRS) department or equivalent
office to schedule a pickup for the hazardous waste.[5][13]

e The EHRS will arrange for a licensed chemical waste disposal company to collect, transport,
and dispose of the material in compliance with all regulations.[1][14]

Summary of Chemical and Disposal Data

Property Information
Chemical Name 1-(4-Bromophenyl)cyclobutanecarboxylic acid
CAS Number 151157-49-2
Solid, Hazardous Waste, Halogenated Organic
Waste Type
Compound
Collection by a licensed professional waste
Primary Disposal Route disposal service for incineration or other
approved treatment.[1][14]
Incompatible Materials Strong oxidizing agents, strong bases.[15][16]

Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal
of 1-(4-Bromophenyl)cyclobutanecarboxylic acid.
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Caption: Workflow for the safe disposal of 1-(4-Bromophenyl)cyclobutanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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